Ruthenium-97

• CAS No.: 15758-35-7
• Molecular Formula: Ru
• Molecular Weight: 96.90755 g/mol
• IUPAC Name: ruthenium-97
• InChI: InChI=1S/Ru/i1-4
• InChI Key: KJTLSVCANCCWHF-AHCXROLUSA-N
• SMILES: [Ru]
• Isomeric SMILES: [97Ru]
• Synonyms: 97Ru radioisotope; Ru-97 radioisotope; Ruthenium-97

Description

Ruthenium-97 (⁹⁷Ru) is a radioactive isotope of ruthenium with a half-life of 2.83 days . It decays by electron capture (EC) with a principal gamma ray energy of 216 KeV (86% abundance), physical characteristics that are well-suited for diagnostic imaging and radiopharmaceutical research . The combination of its multi-day half-life and gamma emission profile allows for extended imaging studies, making it particularly valuable for research where periodic or delayed scans are necessary to diagnose or monitor disease progression . This isotope is used to develop and study a versatile class of new radiopharmaceuticals. When complexed with various ligands, this compound demonstrates diverse biodistribution profiles. For instance, complexes like Ru-EHDP and Ru-EDTMP clear rapidly from the blood and show promising localization in bone tissue . Conversely, the oxine complex has shown excellent promise as a hepatobiliary agent, with negligible excretion via the kidneys . Other complexes, such as Ruthenium-sulfur colloids, have been applied in lymphangiography, while Ruthenium phosphate compounds show uptake in experimental myocardial infarcts . Several complexes with nitrogen heterocycles are also under evaluation in animal tumor models . This compound is a synthetic isotope and can be produced via a nuclear reaction such as Rh-103 (p, 2p5n) Ru-97 . This product is supplied For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals, nor for any form of personal use. All handling must be conducted by trained personnel in appropriately controlled laboratories following relevant safety regulations for radioactive materials.

Nuclear Production and Isotopic Properties of Ruthenium 97

Overview of Nuclear Reactions for Ruthenium-97 Synthesis

The production of this compound (⁹⁷Ru) can be achieved through several nuclear reaction pathways, each with distinct advantages and challenges. These methods involve bombarding specific target materials with particles such as alpha particles, neutrons, protons, and other light ions.

Alpha Particle-Induced Reactions (e.g., natMo(α,xn)⁹⁷Ru)

One common method for producing ⁹⁷Ru involves the bombardment of natural molybdenum (natMo) targets with alpha particles. rsc.orgresearchgate.net This process, represented by the reaction natMo(α,xn)⁹⁷Ru, has been investigated at various alpha particle energies. researchgate.netmdpi.com Studies have shown the feasibility of producing no-carrier-added (NCA) ⁹⁷Ru using alpha beams with energies up to 67 MeV on thick natMo targets. mdpi.com For instance, at an alpha beam energy of 30 MeV, a production yield of 3.5 MBq/µAh has been reported, which increases to 20 MBq/µAh at 67 MeV. mdpi.com

However, this production route can also lead to the formation of radioactive impurities. rsc.orgmdpi.com The primary long-lived radioactive impurity is ¹⁰³Ru, although its presence is typically minimal, around 0.1%. mdpi.com Other potential contaminants include isotopes of technetium (Tc), such as ⁹⁵Tc and ⁹⁵mTc, and other ruthenium isotopes like ⁹⁵Ru. rsc.orgresearchgate.net The separation of ⁹⁷Ru from the molybdenum target and these impurities is crucial and can be achieved through techniques like solvent extraction and ion exchange chromatography with an efficacy of over 80%. rsc.orgmdpi.com

Neutron Capture Reactions (e.g., ⁹⁶Ru(n,γ)⁹⁷Ru)

This compound can also be synthesized via neutron capture, specifically through the ⁹⁶Ru(n,γ)⁹⁷Ru reaction. rsc.orgiaea.org This method involves irradiating enriched ⁹⁶Ru with thermal neutrons in a nuclear reactor. rsc.org While this is a straightforward approach, a significant drawback is that it results in a product with low specific activity. mdpi.comiaea.org This may limit its suitability for certain applications that require high specific activity, such as molecular imaging. mdpi.com The use of enriched ⁹⁶Ru is also a factor to consider due to its cost. iaea.orgarxiv.org

Proton-Induced Reactions (e.g., ⁹⁹Tc(p,3n)⁹⁷Ru, ¹⁰³Rh(p,spall)⁹⁷Ru, ¹⁰³Rh(p,x)⁹⁷Ru, ¹⁰³Rh(p,2p5n)⁹⁷Ru)

Proton-induced reactions on various targets are a prominent method for ⁹⁷Ru production. A highly feasible option is the ⁹⁹Tc(p,3n)⁹⁷Ru reaction, which can produce significant quantities of ⁹⁷Ru with very few radioactive impurities. mdpi.com Studies have been conducted with proton energies ranging from 20 to 100 MeV. mdpi.com For example, irradiating a metallic ⁹⁹Tc target with a 50 MeV proton beam can yield 40-50 mCi/h of ⁹⁷Ru. iaea.org However, the primary challenge with this route is the availability and handling of the radioactive ⁹⁹Tc target. mdpi.comiaea.org

Another well-explored proton-induced reaction is the spallation of rhodium-103 (¹⁰³Rh) targets. mdpi.com The ¹⁰³Rh(p,spall)⁹⁷Ru reaction, using high-energy protons (e.g., 200 MeV), can produce high yields of no-carrier-added (NCA) ⁹⁷Ru. mdpi.comsnmjournals.orgosti.gov The Brookhaven Linac Isotope Producer (BLIP) has utilized the ¹⁰³Rh(p,2p5n)⁹⁷Ru reaction to produce over 100 mCi of ⁹⁷Ru per day. snmjournals.orgosti.govcore.ac.uk Lower energy protons have also been used; for instance, a 67.5 MeV proton beam on a rhodium target has been investigated, yielding 1.36 mCi/µAh of ⁹⁷Ru. iaea.org A drawback of the rhodium route is the co-production of other radionuclides, including isotopes of technetium, palladium, and rhodium, which necessitates robust chemical separation procedures. mdpi.comiaea.org

Light Ion-Induced Reactions (e.g., ¹²C-induced on Y, ⁷Li-induced on Nb)

More exotic projectiles, such as light ions, have also been employed for ⁹⁷Ru synthesis. mdpi.com One such reaction is the bombardment of a natural yttrium (⁸⁹Y) target with carbon-12 (¹²C) ions. iaea.org In one study, a 75 MeV ¹²C beam on a yttrium foil produced a thick target yield of 514 kBq/µAh for ⁹⁷Ru. iaea.org Another investigated route is the ⁹³Nb(⁷Li,3n)⁹⁷Ru reaction, where bombarding a niobium (Nb) foil with 32 MeV ⁷Li projectiles resulted in a ⁹⁷Ru yield of approximately 1 MBq/µA h. arxiv.orgiaea.org These light ion-induced reactions can produce high-purity ⁹⁷Ru after chemical separation, but the limited availability of the necessary particle beams can make these methods less suitable for large-scale or routine production. mdpi.com

Cyclotron-Based Production Methodologies

Cyclotrons are a key technology for the production of ⁹⁷Ru, offering an alternative to reactor-based methods. mdpi.com They utilize charged particle beams to induce the nuclear reactions necessary for synthesizing the radioisotope. Cyclotrons can accelerate particles like protons and alpha particles to the required energies for reactions such as ¹⁰³Rh(p,x)⁹⁷Ru and natMo(α,xn)⁹⁷Ru. mdpi.com

The production of ⁹⁷Ru in cyclotrons has been demonstrated to be efficient. For example, the ¹⁰³Rh(p,2p5n)⁹⁷Ru reaction has been used to produce clinically useful quantities of ⁹⁷Ru. snmjournals.orgosti.gov Similarly, the natMo(α,x)⁹⁷Ru reaction has been successfully employed, with yields depending on the alpha particle energy. mdpi.com The use of cyclotrons allows for the production of no-carrier-added (NCA) ⁹⁷Ru, which is often a requirement for medical applications. mdpi.com

Targetry Development and Optimization

The development of suitable targets is a critical aspect of cyclotron-based ⁹⁷Ru production. mdpi.comiaea.org The target material must be able to withstand the high temperatures and radiation environment of the cyclotron beam without significant degradation.

For proton-induced reactions, rhodium and technetium targets have been utilized. mdpi.comiaea.org Rhodium foils are often used due to their high melting point and stability. wikipedia.org In the case of the ⁹⁹Tc(p,3n)⁹⁷Ru reaction, metallic technetium targets have been developed. iaea.orgiaea.org

For alpha particle-induced reactions, natural molybdenum foils are a common choice for the target material. rsc.orgmdpi.com These foils can be stacked to create a target of the desired thickness. mdpi.com The thickness of the target foil is an important parameter; for example, a 10 mg/cm² yttrium foil has been used for ¹²C-induced reactions. iaea.org

Optimization of targetry also involves considering the chemical form of the target. For instance, in the production of ¹⁰³Ru, switching from natRuCl₃ powder to natRu metal was done to avoid the co-production of unwanted radionuclides. rsc.org The design of the target holder is also crucial, with developments such as water-cooled systems to help dissipate the heat generated by the particle beam.

Data Tables

Table 1: Nuclear Reactions for ⁹⁷Ru Production

Reaction	Target Material	Projectile	Energy	Reported Yield	Reference(s)
natMo(α,xn)⁹⁷Ru	Natural Molybdenum	Alpha	30 MeV	3.5 MBq/µAh	mdpi.com
natMo(α,xn)⁹⁷Ru	Natural Molybdenum	Alpha	67 MeV	20 MBq/µAh	mdpi.com
⁹⁶Ru(n,γ)⁹⁷Ru	Enriched Ruthenium-96	Neutron	Thermal	Low Specific Activity	rsc.orgmdpi.com
⁹⁹Tc(p,3n)⁹⁷Ru	Technetium-99 (B83966)	Proton	50 MeV	40-50 mCi/h	iaea.org
¹⁰³Rh(p,spall)⁹⁷Ru	Rhodium-103	Proton	200 MeV	>100 mCi/day	mdpi.comsnmjournals.orgosti.gov
¹⁰³Rh(p,x)⁹⁷Ru	Rhodium-103	Proton	67.5 MeV	1.36 mCi/µAh	iaea.org
⁸⁹Y(¹²C,p3n)⁹⁷Ru	Yttrium-89	Carbon-12	75 MeV	514 kBq/µAh	iaea.org
⁹³Nb(⁷Li,3n)⁹⁷Ru	Niobium-93	Lithium-7	32 MeV	~1 MBq/µA h	iaea.org

Table 2: Isotopic Properties of this compound

Property	Value	Reference(s)
Half-life	2.9 days	wikipedia.orgwikipedia.org
Decay Mode	Electron Capture (EC)	snmjournals.orgwikipedia.org
Gamma Ray Energies	215.70 keV (85.62%)	arxiv.orgiaea.org
324.49 keV (10.79%)	arxiv.orgiaea.org
Decay Product	Technetium-97 (⁹⁷Tc)	wikipedia.org

Excitation Function Measurements and Yield Calculations

The production of this compound (⁹⁷Ru) can be achieved through various nuclear reactions, with the choice of reaction often depending on the available particle accelerator and desired product purity. The primary methods involve bombarding specific target materials with charged particles, such as protons or alpha particles.

One significant production route is the proton bombardment of technetium-99 (⁹⁹Tc), via the ⁹⁹Tc(p,3n)⁹⁷Ru reaction. rsc.orgosti.gov Measurements of the excitation function for this reaction show a maximum cross-section of 440 millibarns (mb) at a proton energy of 32 MeV. osti.gov The cumulative yield for this reaction in the proton energy range of 99 down to 20 MeV has been estimated to be greater than 10.5 mCi/µAxh. osti.gov While this method can produce significant quantities of ⁹⁷Ru with few radioactive impurities, the use of a radioactive ⁹⁹Tc target presents challenges regarding availability and handling. mdpi.comiaea.org

Another established method is the alpha particle-induced reaction on natural molybdenum (ⁿᵃᵗMo) targets, specifically the ⁿᵃᵗMo(α,x)⁹⁷Ru reaction. rsc.orgmdpi.com Studies have investigated the cross-section of this reaction in the energy range of 40–67 MeV. mdpi.com The thick target yield for this reaction has been calculated, with production yields of 3.5 MBq/µAh at 30 MeV and 20 MBq/µAh at 67 MeV. mdpi.com This method is considered feasible for producing ⁹⁷Ru for medical applications. mdpi.com

Other production routes that have been explored include proton spallation of high-purity rhodium, using the ¹⁰³Rh(p,2p5n)⁹⁷Ru reaction, and the ¹²C-induced reaction on a natural yttrium (ⁿᵃᵗY) target. iaea.orgcapes.gov.br The latter, when bombarded with 75 MeV ¹²C ions, resulted in a thick target yield of 514 kBq/µAh for ⁹⁷Ru. iaea.org

It's important to note that different production methods result in varying levels of radionuclidic impurities. For instance, the ⁿᵃᵗMo(α,x)⁹⁷Ru reaction can also produce the long-lived ⁹⁵Tc. rsc.org Similarly, the ¹²C + ⁸⁹Y reaction may produce ⁹⁵Tc alongside ⁹⁷Ru. iaea.org

Interactive Data Table: this compound Production Yields

Production Reaction	Projectile Energy	Target Material	Calculated Yield
⁹⁹Tc(p,3n)⁹⁷Ru	99 → 20 MeV	Technetium-99	>10.5 mCi/µAxh osti.gov
ⁿᵃᵗMo(α,x)⁹⁷Ru	30 MeV	Natural Molybdenum	3.5 MBq/µAh mdpi.com
ⁿᵃᵗMo(α,x)⁹⁷Ru	67 MeV	Natural Molybdenum	20 MBq/µAh mdpi.com
¹²C + ⁸⁹Y	75 MeV	Natural Yttrium	514 kBq/µAh iaea.org

Nuclear Decay Characteristics of this compound Isotope

This compound has a half-life of approximately 2.9 days. mdpi.comebsco.com Its decay properties make it a subject of interest for scientific study.

Electron Capture Decay Mode and Associated Gamma Emissions

This compound decays exclusively through electron capture (EC). rsc.orgmdpi.com In this process, an orbital electron is captured by a proton in the nucleus, transforming it into a neutron and emitting a neutrino. ebsco.com This decay mode results in the emission of characteristic gamma rays as the daughter nucleus de-excites to a more stable state.

The principal gamma emissions associated with the decay of ⁹⁷Ru have been well-characterized. The most prominent gamma ray has an energy of 215.70 keV with an intensity of 85.62%. iaea.org A second, less intense gamma ray is observed at 324.49 keV with an intensity of 10.79%. iaea.org Other reported gamma-ray energies from various studies include 109.1 keV, 216.1 keV, 325.1 keV, and 570 keV. aps.org The primary 216 keV photon is considered advantageous for imaging applications. rsc.orgsnmjournals.org

Interactive Data Table: Gamma Emissions of this compound

Energy (keV)	Intensity (%)	Reference
215.70	85.62	iaea.org
324.49	10.79	iaea.org
216	86	rsc.orgcapes.gov.br
324	11	rsc.org
109.1	-	aps.org
216.1	-	aps.org
325.1	-	aps.org
570	-	aps.org

Daughter Nuclide Characterization (Technetium-97)

The electron capture decay of this compound leads to the formation of its daughter nuclide, Technetium-97 (⁹⁷Tc). periodictable.com Technetium-97 is itself a radioactive isotope, but it has a very long half-life of 4.21 million years. wikipedia.org For isotopes lighter than ⁹⁸Tc, such as ⁹⁷Tc, the primary decay mode is electron capture, in this case to stable Molybdenum-97. wikipedia.org

Nuclear Level Schemes and Energy Transitions

The decay of ⁹⁷Ru populates excited states in the daughter nucleus, ⁹⁷Tc. The subsequent de-excitation of these levels results in the observed gamma-ray spectrum. The decay scheme shows that the electron capture decay of ⁹⁷Ru predominantly proceeds to the 324.55 keV and 215.75 keV levels of ⁹⁷Tc. researchgate.net The gamma transitions from these levels are the most intense. researchgate.net A satisfactory nuclear level scheme for ⁹⁷Tc following the decay of ⁹⁷Ru has been proposed based on the observed gamma rays and their determined multipolarities. aps.org

Radiochemical Separation and Purification Methodologies

Strategies for No-Carrier-Added (NCA) Ruthenium-97 Production

No-carrier-added (NCA) radionuclides are of high specific activity, meaning they are essentially free of stable isotopes of the same element. This characteristic is highly desirable for many applications. Several production routes for NCA ⁹⁷Ru have been explored, each requiring specific strategies for separation.

One common method for producing NCA ⁹⁷Ru is through the proton bombardment of a rhodium (¹⁰³Rh) target. osti.govcore.ac.uk High-energy protons can induce spallation reactions, such as ¹⁰³Rh(p,2p5n)⁹⁷Ru, to produce ⁹⁷Ru. osti.govcore.ac.uk Another approach involves the alpha-particle or ³He-particle irradiation of natural molybdenum targets. iaea.org Additionally, the ⁹⁹Tc(p,3n)⁹⁷Ru reaction has been shown to produce significant quantities of ⁹⁷Ru with minimal radioactive impurities, though the availability of technetium-99 (B83966) targets can be a challenge. mdpi.com

Heavy-ion induced reactions have also been investigated as alternative production pathways. These include the use of lithium-7, boron-11, and carbon-12 projectiles on niobium and yttrium targets. iaea.orgresearchgate.net For instance, the ¹²C-induced reaction on a natural yttrium target has been demonstrated for ⁹⁷Ru production. osti.gov While reactor-based production via the ⁹⁶Ru(n,γ)⁹⁷Ru reaction is possible, it results in a product with low specific activity, which is not ideal for all applications. mdpi.comradiologykey.com

The primary challenge in NCA production lies in the subsequent separation of the minute quantities of ⁹⁷Ru from the bulk target material and any co-produced radioisotopes. iaea.orgnih.govtum.de This necessitates highly efficient and selective chemical separation techniques.

Chemical Separation Techniques for this compound Isolation

A variety of chemical separation techniques are employed to isolate and purify ⁹⁷Ru. These methods exploit the different chemical properties of ruthenium and the contaminants.

Liquid-Liquid Extraction (Solvent Extraction)

Liquid-liquid extraction, or solvent extraction, is a method used to separate compounds based on their relative solubilities in two different immiscible liquids. This technique has been successfully applied to the separation of NCA ⁹⁷Ru. iaea.orgkyoto-u.ac.jp

One common approach involves the oxidation of ruthenium to ruthenium tetroxide (RuO₄), which can then be extracted into an organic solvent like carbon tetrachloride. iaea.orgkyoto-u.ac.jp This method is effective for separating ⁹⁷Ru from molybdenum and technetium isotopes. iaea.org

Another strategy utilizes liquid ion exchangers. For example, di-(2-ethylhexyl)phosphoric acid (HDEHP), a liquid cation exchanger, dissolved in cyclohexane (B81311) has been used to separate NCA ⁹⁷Ru from bulk yttrium and niobium targets. iaea.orgresearchgate.net Similarly, the liquid anion exchanger trioctylamine (B72094) (TOA) has been used in conjunction with HDEHP for separating ⁹⁷Ru from co-produced technetium and yttrium. iaea.org The efficiency of the extraction can be influenced by factors such as the concentration of the extractant and the acidity of the aqueous phase. researchgate.net

Aqueous biphasic systems, using polymers like polyethylene (B3416737) glycol (PEG), have also been explored for the separation of ⁹⁷Ru from yttrium targets. rsc.orgrsc.org

Table 2: Liquid-Liquid Extraction Systems for ⁹⁷Ru Separation

Target	Organic Phase	Aqueous Phase	Key Findings	Reference
Molybdenum	Carbon tetrachloride	Aqueous sodium hypochlorite	Extracts RuO₄, separating it from Mo and Tc.	iaea.org
Yttrium	HDEHP in cyclohexane	Nitric acid	High separation factor (~10⁵) achieved.	researchgate.net
Yttrium	TOA/HDEHP in cyclohexane	Hydrochloric acid	Efficient separation of ⁹⁷Ru from Y and Tc.	iaea.org
Niobium	HDEHP in cyclohexane	Hydrochloric acid	LLX found to be superior to solid-liquid extraction.	iaea.org

Distillation Methods (e.g., Ruthenium Tetroxide Volatilization)

The high volatility of ruthenium tetroxide (RuO₄) provides a basis for an effective separation technique: distillation. osti.gov In this method, ruthenium in the target solution is oxidized to RuO₄ using a strong oxidizing agent, such as permanganate (B83412) in a sulfuric acid medium. osti.gov The volatile RuO₄ is then distilled and collected, leaving non-volatile impurities behind. osti.gov

This method has been shown to be efficient for separating ⁹⁷Ru from palladium and rhodium with chemical yields between 95% and 98%. iaea.org However, a significant drawback is that technetium can also form volatile oxides (TcO₄, Tc₂O₇) and will co-distill with the RuO₄, making it unsuitable for separating these two elements. iaea.org The process can also be time-consuming, sometimes taking over five hours to complete. iaea.org The collected RuO₄ is typically absorbed in a suitable solvent, such as an ethanol/hydrochloric acid mixture or an ammonium (B1175870) hydroxide (B78521) solution. osti.govacademie-sciences.fr

Extraction Chromatography

Extraction chromatography combines the selectivity of liquid-liquid extraction with the convenience of a chromatographic column. This technique utilizes a solid support impregnated with an organic extractant. It has been employed for the separation of carrier-free ⁹⁷Ru from molybdenum targets. researchgate.net For instance, a commercial DGA (N,N,N',N'-tetra-n-octyldiglycolamide) sorbent has been used to separate ⁹⁷Ru from macroamounts of molybdenum and trace amounts of technetium. researchgate.net This method offers a promising alternative to traditional liquid-liquid extraction.

Precipitation Techniques

Precipitation is another method used for the separation of ⁹⁷Ru, although it is less commonly used for isolating it from multi-component mixtures due to a lack of highly selective precipitants. researchgate.net However, co-precipitation can be an effective strategy. For example, ⁹⁷Ru can be selectively co-precipitated with iron oxides (Fe₂O₃, Fe(OH)₃, and Fe(OH)₂), leaving technetium and molybdenum in the solution. iaea.org In some procedures, ruthenium is precipitated as a sulfide (B99878) for use as a counting source. kyoto-u.ac.jp The isolation of ruthenium from irradiated technetium targets has also involved precipitating ruthenium(IV) hydroxide from an alkaline solution by adding ethanol. academie-sciences.fr

Mitigation of Contaminant Radioisotopes and Target Material Impurities

The production of this compound (⁹⁷Ru) through nuclear reactions inevitably leads to the co-production of contaminant radioisotopes and the presence of residual target material. The effective separation and purification of ⁹⁷Ru are critical to ensure its suitability for various applications. Various radiochemical separation techniques, including distillation, solvent extraction, and ion exchange chromatography, have been developed and optimized to mitigate these impurities.

A common method for separating ⁹⁷Ru involves the distillation of the volatile ruthenium tetroxide (RuO₄). This technique has been successfully employed to separate ⁹⁷Ru from rhodium (Rh) target material. osti.gov In this process, the irradiated rhodium foil is dissolved, and ⁹⁷Ru is oxidized to RuO₄, which is then distilled and collected. osti.gov However, this method is not always effective for removing technetium (Tc) isotopes, as they can also form volatile oxides and co-distill with the ruthenium. iaea.org

Solvent extraction is another widely used technique for the purification of ⁹⁷Ru. Liquid-liquid extraction (LLX) using various organic phases and aqueous solutions has proven effective in separating ⁹⁷Ru from target materials and other radioisotopes. For instance, di-(2-ethylhexyl)phosphoric acid (HDEHP) dissolved in cyclohexane has been used to separate no-carrier-added (nca) ⁹⁷Ru from bulk niobium (Nb) target material. iaea.org Similarly, trioctylamine (TOA) has been utilized in the separation of nca ⁹⁷Ru and co-produced nca ⁹⁵Tc from yttrium (Y) targets. iaea.org The separation efficiency of these methods is often high, leading to significant separation factors. iaea.org

Ion exchange chromatography is also a crucial tool in the purification of ⁹⁷Ru. Anion exchange resins, such as AG1-X8, can be used to separate ⁹⁷Ru from contaminants like molybdenum (Mo). iaea.org In some procedures, a combination of techniques is employed to achieve the desired purity. For example, after an initial separation by distillation, further purification might be necessary to remove remaining contaminants. iaea.org

The choice of separation method depends on the production route and the specific contaminants present. For instance, when ⁹⁷Ru is produced from molybdenum targets, separation from both molybdenum and co-produced technetium isotopes is necessary. iaea.orgrsc.org Research has shown that a combination of ion exchange columns can effectively separate ⁹⁷Ru from the bulk molybdenum target. rsc.org

The following table summarizes various separation methods and their effectiveness in mitigating specific contaminants:

Target Material	Production Reaction	Separation Method	Contaminants Mitigated	Reference
Rhodium (Rh)	¹⁰³Rh(p,spall)⁹⁷Ru	Distillation of RuO₄	Rhodium	osti.gov
Niobium (Nb)	⁹³Nb(⁷Li,3n)⁹⁷Ru	Liquid-Liquid Extraction (HDEHP)	Niobium, Technetium isotopes	iaea.org
Yttrium (Y)	⁸⁹Y(¹²C,p3n)⁹⁷Ru	Liquid-Liquid Extraction (TOA, HDEHP)	Yttrium, Technetium isotopes	iaea.org
Molybdenum (Mo)	natMo(α,x)⁹⁷Ru	Ion Exchange Chromatography	Molybdenum, Technetium isotopes	rsc.org
Technetium (Tc)	⁹⁹Tc(p,3n)⁹⁷Ru	Distillation of RuO₄	Technetium	academie-sciences.fr

Radiochemical Yield and Purity Assessment

The assessment of radiochemical yield and purity is a critical step in the production of ⁹⁷Ru to ensure its quality for subsequent applications. The radiochemical yield refers to the percentage of the desired radionuclide recovered after the chemical separation process, while radiochemical purity indicates the proportion of the total radioactivity in the final product that is present as the desired radionuclide in the specified chemical form.

The radiochemical purity of the final ⁹⁷Ru product is typically assessed using gamma-ray spectrometry. This technique allows for the identification and quantification of ⁹⁷Ru and any gamma-emitting radioisotopic impurities. High-purity germanium (HPGe) detectors are commonly used for this purpose due to their excellent energy resolution. The characteristic gamma-ray emissions of ⁹⁷Ru, primarily at 215.7 keV and 324.5 keV, are used for its identification and quantification. iaea.org

Through optimized separation procedures, a high degree of radiochemical purity can be achieved. For example, a radiochemical purity of greater than 99.9% has been reported for ⁹⁷Ru after a two-step oxidation and extraction process. iaea.org Similarly, the use of ion exchange chromatography for the separation of ⁹⁷Ru from molybdenum targets has yielded pure ⁹⁷Ru with a stable molybdenum level of less than 10 µg/mL. iaea.org

The following table provides a summary of reported radiochemical yields and purity levels for ⁹⁷Ru obtained through different separation methods:

Separation Method	Target Material	Radiochemical Yield	Radiochemical Purity	Reference
Distillation of RuO₄	Rhodium	Nearly quantitative	High (specific value not stated)	osti.gov
Solvent Extraction (two-step)	Molybdenum	85-95%	>99.9%	iaea.org
Ion Exchange Chromatography	Molybdenum	>95%	Pure (Mo < 10 µg/mL)	iaea.org
Liquid-Liquid Extraction (HDEHP)	Niobium	High (specific value not stated)	High (specific value not stated)	iaea.org

It is important to note that the presence of other ruthenium isotopes, such as ⁹⁴Ru and ¹⁰³Ru, can also be a concern depending on the production route. The selection of the appropriate nuclear reaction and target material, along with an efficient chemical separation process, is crucial for producing ⁹⁷Ru with high radiochemical yield and purity. iaea.org

Coordination Chemistry and Complexation of Ruthenium 97

General Principles of Ruthenium Coordination Chemistry Relevant to Radiochemistry

Ruthenium's position in the periodic table as a second-row transition metal grants it chemical properties that are highly suitable for medicinal applications. wikipedia.org Its capacity to exist in multiple oxidation states and to coordinate with a diverse range of ligand types underpins its utility in radiochemistry. researchgate.net The coordination complexes of ruthenium typically adopt a stable, six-coordinated octahedral geometry, which allows for precise spatial arrangement of ligands. researchgate.net

The design of ligands is a critical aspect of developing ⁹⁷Ru radiopharmaceuticals, as the ligand structure dictates the stability, reactivity, and ultimately the in vivo behavior of the resulting complex. The goal is to create a coordination sphere around the ⁹⁷Ru center that is stable under physiological conditions while allowing for interaction with specific biological targets.

Key strategies in ligand design include:

Pincer Ligands: These are tridentate ligands that bind to the metal center in a meridional fashion, offering high stability. Expanded pincer formats, such as those based on naphthyridine architectures incorporating pyridyl and phosphorus donors, are being explored to create specific coordination environments. rsc.org

Unsymmetrical Ligands: The use of unsymmetrically substituted ligands, for instance in N-heterocyclic carbene (NHC) complexes, allows for the creation of different steric and electronic environments around the ruthenium center. beilstein-journals.org This fine-tuning can strongly influence the reactivity and selectivity of the complex. rsc.orgbeilstein-journals.org

Functionalized N-Heterocycles: Ligands such as bipyridines and phenanthrolines can be functionalized with various groups to modulate the properties of the complex. nih.gov For example, adding polyaromatic groups can extend the π-conjugation, while incorporating anchoring groups like phosphonates can facilitate attachment to surfaces or other molecules. nih.govrsc.org

Chelating Agents: Multidentate ligands, or chelators, like DTPA and phosphonates, form multiple bonds with the ruthenium ion, resulting in highly stable complexes due to the chelate effect. This is crucial for preventing the release of the radionuclide in vivo. osti.govunt.edu

The binding selectivity is influenced by both the steric bulk and the electronic properties of the ligands. beilstein-journals.org For instance, strongly electron-donating ligands can enhance the stability of the complex. The design principle often involves combining a stable, redox-active metal center with a carefully chosen linear organic spacer to control electron or energy transfer. nih.gov

Ruthenium can exist in a wide range of oxidation states, from -2 to +8, but the +2, +3, and +4 states are the most common and relevant in a biological context. wikipedia.orgresearchgate.net The stability of a particular oxidation state is highly dependent on the coordination environment—that is, the nature of the ligands bound to the metal center. researchgate.net

Ru(II) and Ru(III): These are the most stable oxidation states under physiological conditions. researchgate.net Ru(II) is often considered more reactive, while N,N-donor ligands are known to stabilize the Ru(III) state. researchgate.net Both states typically form six-coordinate octahedral complexes and can participate in biological redox reactions. researchgate.net Many pentaammine derivatives, for example, exist for both Ru(II) and Ru(III). wikipedia.org

Ru(IV): The Ru(IV) state can also be achieved and is found in complexes with ligands such as oxine 7-carboxylic acid acetate. osti.govunt.edu However, Ru(IV) species are generally less common in the aqueous environments relevant to radiopharmaceuticals compared to Ru(II) and Ru(III). wikipedia.org The absence of certain ligand types, such as N,O-donors, can promote the formation of higher oxidation states like Ru(IV). researchgate.net

The interconversion between these oxidation states is a key feature of ruthenium chemistry. For example, Ru(II) complexes can be oxidized to Ru(III) species. In one synthetic procedure, a Ru(II) complex with indazole ligands was oxidized to the corresponding Ru(III) species using hydrogen peroxide in the presence of hydrochloric acid. acs.org Conversely, Ru(III) can be reduced to Ru(II). To ensure the absence of Ru(IV) species in one synthesis, [⁹⁷Ru]RuCl₃ was refluxed in hydrochloric acid and ethanol, a process that favors the more stable Ru(III) state before its subsequent reaction. rsc.org This ability to interconvert between oxidation states is critical for the synthesis of specific radiocomplexes and can also play a role in their mechanism of action. researchgate.net

The chemical form, or speciation, of ruthenium in solution is complex and highly dependent on conditions such as pH, temperature, and the concentration of other ions, particularly chloride. mdpi.comscielo.br When a simple salt like ruthenium(III) chloride is dissolved in an aqueous solution, a series of ligand exchange reactions between water molecules (aquation) and chloride ions (chloridation) occurs. mdpi.com

Studies on Ru(III) in hydrochloric acid solutions have shown that the system takes a considerable amount of time to reach equilibrium, ranging from days to weeks depending on the acid concentration. mdpi.com The predominant species change as the chloride concentration increases:

At lower HCl concentrations (0.5–2 M), the predominant species is believed to be [RuCl₄(H₂O)₂]⁻ . mdpi.com

At intermediate concentrations (3–5 M), [RuCl₅(H₂O)]²⁻ becomes the major species. mdpi.com

At high concentrations (7–10 M), the fully chlorinated species [RuCl₆]³⁻ dominates. mdpi.com

Table 1: Predominant Ruthenium(III) Chloro-Aqua Species in HCl Solution

HCl Concentration	Predominant Ru(III) Species	Reference
0.5–2 M	[RuCl₄(H₂O)₂]⁻	mdpi.com
3–5 M	[RuCl₅(H₂O)]²⁻	mdpi.com
7–10 M	[RuCl₆]³⁻	mdpi.com

Oxidation State Stability and Interconversion (e.g., Ru(II), Ru(III), Ru(IV))

Synthesis and Characterization of Ruthenium-97 Radiocomplexes

The synthesis of ⁹⁷Ru radiocomplexes involves reacting a suitable ⁹⁷Ru precursor, typically [⁹⁷Ru]RuCl₃, with a carefully selected ligand under controlled conditions. osti.govrsc.org The resulting radiocomplexes are then purified and characterized to ensure their identity and purity before further evaluation.

Chelating agents are ligands that can form several bonds to a single metal ion. This multidentate coordination results in highly stable complexes, which is essential for radiopharmaceuticals to prevent the dissociation of the ⁹⁷Ru radionuclide in vivo.

Complexes of ⁹⁷Ru (in the +3 and +4 oxidation states) have been successfully prepared with a variety of chelating agents:

DTPA (Diethylenetriaminepentaacetic acid): ⁹⁷Ru-DTPA is formed by complexing ⁹⁷Ru with the DTPA ligand. osti.govunt.edu

Citrate (B86180): ⁹⁷Ru-citrate complexes have also been synthesized and studied. osti.govunt.edu

Phosphonates: Several phosphonate-based ligands have been used to chelate ⁹⁷Ru, including MDP (methylenediphosphonate), EHDP (ethane-1-hydroxy-1,1-diphosphonate), and EDTMP (ethylenediaminetetramethylene phosphonate). osti.govunt.edu These complexes show a tendency to localize in bone. unt.edu The synthesis of ruthenium complexes with phosphonate-substituted phenanthroline ligands has also been reported, demonstrating a method to incorporate the phosphonate (B1237965) group for specific targeting or anchoring purposes. rsc.org Cyclopentadienyl ruthenium(II) complexes have been shown to be effective catalysts for the synthesis of α-hydroxyphosphonates, a reaction that involves the formation of a C-P bond. doi.org

Nitrogen-containing heterocyclic ligands are widely used in ruthenium coordination chemistry due to their ability to form stable complexes with interesting electronic and photophysical properties.

Indazole: A notable example is the synthesis of ⁹⁷Ru-labeled BOLD-100 (sodium trans-[tetrachloridobis(1H-indazole)ruthenate(III)]). rsc.orgresearchgate.net The three-step synthesis begins with [⁹⁷Ru]RuCl₃, which is first refluxed to ensure a pure Ru(III) starting material. rsc.org It is then reacted with indazole at elevated temperatures to form an indazolium complex. rsc.org Finally, a cation exchange is performed to yield the final sodium salt product. univie.ac.at

Phenanthrolines: Complexes of ⁹⁷Ru(II) have been prepared with 1,10-phenanthroline (B135089) and its substituted derivatives like 3,4,7,8-tetramethyl 1,10-phenanthroline. osti.govunt.edu The synthesis of such complexes often involves reacting a ruthenium precursor, like Ru(bpy)₂Cl₂·2H₂O, with the desired phenanthroline ligand. nih.gov

Pyridines: Pyridine (B92270) and its derivatives are fundamental building blocks for ruthenium complexes. Syntheses often involve reacting a ruthenium precursor, such as [RuHCl(CO)(PPh₃)₃] or [Ru(η⁶-p-cymene)(μ-Cl)Cl]₂, with the functionalized pyridine ligand. ias.ac.inmdpi.com A variety of ruthenium(II) complexes bearing pyridine-functionalized N-heterocyclic carbene ligands have been synthesized via transmetalation from a silver intermediate. ias.ac.in

Table 2: Examples of Synthesized this compound Complexes and Precursors

Complex/Ligand Type	Ruthenium Precursor	Ligand	General Synthesis Notes	Reference
Indazole Complex	[⁹⁷Ru]RuCl₃	Indazole	Three-step synthesis involving reflux, reaction with indazole at high temperature, and cation exchange.	rsc.orgunivie.ac.at
Chelate Complexes	⁹⁷Ru(III/IV) salts	DTPA, Citrate, Phosphonates (EHDP, EDTMP)	Direct complexation reaction.	osti.govunt.edu
Phenanthroline Complex	⁹⁷Ru(II) salts	1,10-phenanthroline	Reaction of a Ru(II) precursor with the phenanthroline ligand.	osti.govunt.edu
Pyridine Complexes	⁹⁷Ru(II/III) salts	Pyridines	Studied in animal models.	unt.edu

Development of this compound Colloidal Systems

Colloidal systems containing radionuclides are utilized in nuclear medicine, particularly for applications such as lymphoscintigraphy. The development of colloidal systems incorporating this compound has been explored, with a notable example being the preparation of a ⁹⁷Ru-sulfur colloid. osti.govunt.edu

The formation and properties of radiolabeled sulfur colloids, such as the widely used Technetium-99m (⁹⁹ᵐTc) sulfur colloid, are influenced by several preparation parameters. These parameters include the duration of heating, the age of the radionuclide eluate, and the presence of stabilizing agents like gelatin. researchgate.net For instance, in the preparation of ⁹⁹ᵐTc-sulfur colloid, varying the heating time of the reaction mixture of sodium thiosulfate (B1220275), an acid, and the radionuclide can alter the resulting particle size distribution. researchgate.net Shorter heating periods have been shown to produce a larger percentage of smaller particles. researchgate.net The particle size is a critical factor for applications like lymphoscintigraphy, where particles up to about 100 nm are able to enter lymphatic capillaries for transport to the lymph nodes. nih.gov

In a specific application, a this compound labeled sulfur colloid was successfully prepared and demonstrated to be useful for lymphangiography. osti.govunt.edu The preparation involves the reaction of ⁹⁷Ru in a suitable chemical form with sulfur-containing reagents to form a suspension of colloidal particles. While detailed optimization studies for ⁹⁷Ru-sulfur colloids are not as extensively documented as for ⁹⁹ᵐTc-sulfur colloids, the fundamental principles of colloidal formation and the importance of controlling particle size remain paramount.

Table 1: Factors Influencing Radiocolloid Particle Size (Data based on general principles of sulfur colloid preparation)

Parameter	Effect on Particle Size	Rationale
Heating Time	Shorter heating can lead to smaller particles. researchgate.net	Affects the rate and extent of the reaction forming the colloid.
pH of Reaction	Influences the rate of thiosulfate decomposition.	Critical for controlling the nucleation and growth of particles.
Gelatin Conc.	Acts as a protective colloid to stabilize particles.	Prevents aggregation into larger, undesirable particles.
Radionuclide Purity	Presence of cationic impurities can cause agglomeration. unm.edu	Impurities can disrupt the electrostatic balance of the colloid.

Organometallic this compound Complexes

Organometallic chemistry involves compounds with metal-carbon bonds. In the context of this compound, organometallic complexes, particularly arene-ruthenium(II) "piano-stool" complexes, represent a significant class of compounds investigated for their potential applications. mdpi.commdpi.commdpi.com These complexes typically feature a ruthenium atom coordinated to an arene ring (like p-cymene (B1678584) or hexamethylbenzene), and several other ligands, creating a structure reminiscent of a piano stool. mdpi.commdpi.com

The synthesis of these complexes often starts with a dimeric precursor, such as [Ru(arene)Cl₂]₂, which reacts with various ligands to form monomeric complexes. mdpi.comrsc.org A variety of ligands have been incorporated into these structures, including bidentate polypyridyl ligands, Schiff bases, and phosphines. mdpi.comugent.be

While much of the synthetic development has been carried out with non-radioactive ruthenium, the procedures are adaptable for the inclusion of this compound. nih.govmdpi.com For example, the synthesis of the clinically studied ruthenium(III) complex BOLD-100 has been adapted for radiolabeling, and while initial studies used ¹⁰³Ru, ⁹⁷Ru is considered the ideal isotope for imaging applications. rsc.orgnih.govmdpi.com The synthesis of a ⁹⁷Ru-labeled version of the organometallic Ru(II) complex RAPTA-C has also been reported. mdpi.com

A number of ⁹⁷Ru-labeled compounds have been prepared and evaluated, demonstrating the versatility of this radionuclide in forming stable complexes. osti.gov These include complexes with various chelating agents.

Table 2: Examples of Synthesized this compound Complexes

Complex Type	Ligand(s)	Precursor	Potential Application	Reference(s)
Coordination Complex	Diethylenetriaminepentaacetic acid (DTPA)	⁹⁷RuCl₃	Cerebrospinal fluid imaging	osti.gov
Coordination Complex	Pyridine-2,6-dicarboxamide derivative	⁹⁷RuCl₃	Radiopharmaceutical	mdpi.comresearchgate.net
Organometallic-like	Indazole	⁹⁷RuCl₃	Anticancer agent imaging	rsc.org
Colloid	Sulfur	⁹⁷RuCl₃	Lymphangiography	osti.govunt.edu

The synthesis of these complexes relies on established coordination chemistry principles, where the ⁹⁷Ru, typically as ⁹⁷RuCl₃, is reacted with the desired ligands under appropriate conditions to achieve complexation. osti.govrsc.org

Mechanistic Studies of this compound Complex Formation and Reactivity

The mechanism of action and reactivity of ruthenium complexes are central to their application, particularly in medicine. While mechanistic studies specifically using the this compound isotope are scarce, the fundamental chemical principles governing complex formation and reactivity are determined by the element's electronic structure and are independent of the isotope used. Therefore, insights from studies on non-radioactive ruthenium complexes are directly applicable to their ⁹⁷Ru analogues. nih.govresearchgate.net

Key properties influencing the reactivity of ruthenium complexes include:

Ligand Exchange Kinetics: Ruthenium(II) and Ruthenium(III) complexes exhibit relatively slow ligand exchange rates, which are comparable to those of Platinum(II) complexes. nih.govresearchgate.net This kinetic inertness is a crucial property for potential therapeutic agents, as it allows the complex to reach its biological target before significant decomposition occurs. The rate of ligand exchange is highly dependent on the nature of the ligands in the coordination sphere. rsc.orgcdnsciencepub.com

Redox Potential: Ruthenium can exist in multiple oxidation states (commonly +2, +3, and +4 in biological environments), and the ease of conversion between these states is a key aspect of the mechanism of action for some ruthenium drugs. nih.gov The reactivity of the complex can be modulated by the oxidation state of the ruthenium center.

Influence of Ligands: The steric and electronic properties of the coordinated ligands play a critical role in the reactivity of the ruthenium center. For organometallic arene complexes, the arene ligand is generally stable and remains coordinated, while other ligands can be designed to dissociate or undergo exchange, which can be a mechanism of activation for the complex. mdpi.com For example, the breaking of a Ru-Cl bond and subsequent coordination of a water molecule (aquation) is often a key activation step for many ruthenium-based anticancer drug candidates. mdpi.com

Mechanistic investigations into the formation of ruthenium complexes often involve studying the step-wise replacement of ligands. For instance, the formation of arene-ruthenium complexes from a dimeric precursor involves the cleavage of chloride bridges followed by coordination of the incoming ligand. mdpi.comrsc.org The kinetics and thermodynamics of these ligand exchange reactions can be studied using techniques like NMR spectroscopy. rsc.orgcdnsciencepub.com These studies reveal that the reactivity is governed by factors such as the trans-effect of other ligands and the nature of the entering and leaving groups. cdnsciencepub.com It is these fundamental mechanistic principles that dictate the formation and subsequent reactivity of this compound complexes.

Analytical Characterization of Ruthenium 97 and Its Complexes

Gamma Spectroscopic Analysis of Ruthenium-97 and its Decay Products

Gamma-ray spectrometry is the primary method for the identification and quantification of ⁹⁷Ru and its radionuclidic impurities. rsc.org High-Purity Germanium (HPGe) detectors are typically used for these measurements due to their excellent energy resolution. rsc.org The detector is calibrated for energy and efficiency using standard sources such as Cobalt-57, Cobalt-60, and Europium-152. rsc.org

⁹⁷Ru decays by 100% electron capture to Technetium-97 (⁹⁷Tc), emitting characteristic gamma rays. rsc.org The most prominent and analytically useful gamma-ray energies for ⁹⁷Ru are 215.7 keV (85.6% abundance) and 324.5 keV (10.8% abundance). researchgate.netnih.gov The 215.7 keV photopeak is particularly suitable for detection with clinical SPECT cameras. rsc.orgnih.gov

During the production of ⁹⁷Ru, other radioactive isotopes can be co-produced. For instance, when produced via alpha particle irradiation of natural molybdenum, radioactive impurities such as ⁹⁵Ru, ⁹⁵ᵐTc, and ⁹⁵Tc may be present. rsc.org Similarly, production through neutron irradiation can lead to the presence of ⁹⁷Ru and trace amounts of ¹⁹²Ir. nih.gov Gamma spectroscopy is crucial for identifying and quantifying these impurities to ensure the radionuclide purity of the final ⁹⁷Ru product. rsc.orgnih.gov For example, after the decay of shorter-lived nuclides like ¹⁰⁵Ru and ¹⁰⁵Rh, the radionuclide purity of carrier-added ¹⁰³Ru (used as a model for ⁹⁷Ru) has been shown to be greater than 99.9%. rsc.org

The decay of ⁹⁷Ru leads to the formation of ⁹⁷Tc, which has a very long half-life and a metastable state, ⁹⁷ᵐTc. Early studies using magnetic and scintillation spectrometers identified gamma rays in ⁹⁷Tc with energies of 109.1, 216.1, 325.1, and 570 keV. aps.org

Table 1: Key Gamma Ray Emissions for this compound

Energy (keV)	Abundance (%)
215.7	85.6
324.5	10.8

This table summarizes the principal gamma-ray energies and their respective abundances for this compound, which are critical for its identification and quantification via gamma spectroscopy.

Chromatographic Techniques for Radiochemical Purity Assessment

Chromatographic methods are indispensable for determining the radiochemical purity of ⁹⁷Ru-labeled complexes, ensuring that the radioactivity is bound to the desired chemical form.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying the components in a radiopharmaceutical preparation. rsc.orgnih.gov Reversed-phase (RP) HPLC is commonly used, often with a C18 column. rsc.orgmdpi.com The system typically includes a UV detector to identify non-radioactive components and a radioactivity detector (such as a bismuth germanium oxide cell) connected in series to detect the radiolabeled species. rsc.orgnih.gov

For example, in the analysis of [⁹⁷Ru]BOLD-100, a gradient elution with acetonitrile (B52724) and water, both containing 0.1% trifluoroacetic acid (TFA), was employed. rsc.org The retention times (t_R) from both the UV and radio channels are compared to identify the radiolabeled product and any impurities. rsc.org Successful synthesis and purification can yield a radiochemical purity (RCP) of over 99%. rsc.org

Thin-Layer Chromatography (TLC): TLC is a simpler and more rapid chromatographic technique used for quality control. snmjournals.orgresearchgate.net For instance, polyamide thin-layer chromatography with 99.5% methanol (B129727) as the developing solution has been used to assess the quality of ⁹⁷Ru-DTPA. researchgate.net In the analysis of ⁹⁷Ru-PIPIDA, polyamide TLC in methanol was one of the methods evaluated to establish radiochemical purity. snmjournals.org TLC can also be used to monitor the progress of reactions, with visualization under UV light or with staining agents like potassium permanganate (B83412). caltech.eduacs.org

Gel Filtration Chromatography: This technique, also known as size-exclusion chromatography, separates molecules based on their size. It can be used to separate large radiolabeled complexes from smaller unbound radionuclide species. Gel filtration using Sephadex G-25 was evaluated for the analysis of ⁹⁷Ru-PIPIDA. snmjournals.org

Ion-Exchange Chromatography: This method separates ions and polar molecules based on their affinity to an ion exchanger. It is particularly useful in the initial purification of ⁹⁷Ru from the target material and other ionic impurities. For example, after irradiating a natural molybdenum foil, the bulk molybdenum was separated from ⁹⁷Ru using two successive ion-exchange columns. rsc.org

Table 2: Example HPLC Parameters for [⁹⁷Ru]BOLD-100 Analysis

Parameter	Value
Column	Chromolith® performance RP-18e 100_4.6 mm
Mobile Phase A	Acetonitrile with 0.1% TFA
Mobile Phase B	Milli-Q water with 0.1% TFA
Gradient	0–3 min, 10% A; 3–14 min, 10–90% A; 14–15 min, 90% A; 15–16 min, 90–10% A; 16–20 min, 10% A
Detection	UV detector and Packard Radiomatic Flo-One Beta detector with BGO cell
Radiochemical Purity Achieved	>99%

This table presents typical HPLC conditions used for the quality control of a this compound labeled complex, demonstrating the specificity of the method. rsc.org

Spectrophotometric and Coulometric Determination of Ruthenium Species in Solution

Spectrophotometry: UV-Vis spectrophotometry is a valuable technique for characterizing and quantifying ruthenium complexes. mdpi.comajrconline.org It is based on the principle that molecules absorb light at specific wavelengths. Ruthenium complexes often exhibit characteristic metal-to-ligand charge transfer (MLCT) bands in the visible region of the spectrum.

For instance, the determination of Ru(III) can be achieved by forming a colored complex with a specific reagent and measuring its absorbance at a particular wavelength (λ_max). ajrconline.orgijsr.net One method involves forming a complex with 2-[(E)-N-(2—{[2-[(E)-[(2-hydroxyphenyl) methylildene] amino] phenyl} (methyl) amino} phenyl) carboximidoyl] phenol (B47542) (HHMCP), which can be extracted into chloroform (B151607) and shows an absorption maximum at 505 nm. ajrconline.org The concentration of ruthenium can be determined by comparing the absorbance to a calibration curve. ijsr.net Catalytic spectrophotometric methods have also been developed, offering high sensitivity for determining ultra-trace amounts of Ru(III). nih.govasianpubs.org

Coulometry: Controlled potential coulometry is an electrochemical technique used for the precise determination of the amount of a substance by measuring the total charge consumed during a complete electrolysis reaction. This method can be used to verify the purity of ruthenium salts and to study the redox properties of its complexes. cdnsciencepub.comslideshare.net For example, the purity of Ru(III) salts like Ru(NH₃)₆Cl₃ has been verified by coulometric assay, where the reduction of Ru(III) to Ru(II) at a mercury cathode is monitored. cdnsciencepub.com The technique has also been applied to study the reduction of Ru(IV) to Ru(III) at a platinum electrode in hydrochloric acid solutions. acs.orgutexas.edu

Mass Spectrometry for Isotopic Analysis

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio of ions, allowing for the determination of isotopic composition and the identification of molecular structures.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS is highly sensitive and is used to determine the elemental composition of a sample. In the context of ⁹⁷Ru, it can be used to quantify the total amount of ruthenium and other elements, such as molybdenum from the target material, in the final solution. rsc.org For example, ICP-OES (a related technique) was used to determine that the final ⁹⁷Ru solution contained 0.5–2.5 mg/L of molybdenum and 31.7–36.6 µg/L of ruthenium. rsc.org ICP-MS has also been used to measure ruthenium isotopes in groundwater samples and vadose zone sediment extracts. researchgate.net

Thermal Ionization Mass Spectrometry (TIMS): TIMS is a highly precise method for determining isotope ratios. Negative thermal ionization mass spectrometry (NTI-MS) has been shown to be a sensitive and accurate method for measuring ruthenium isotopic compositions, with an ionization efficiency improved to 0.7%. acs.orgacs.org This technique is crucial for accurately determining the atomic weight of ruthenium and can be used to analyze stable ruthenium fission products in nuclear fuel samples. acs.orgasianpubs.org

Quality Control and Validation Protocols for Radiochemical Synthesis

Comprehensive quality control (QC) and validation are essential to ensure the consistent production of safe and effective radiopharmaceuticals. iaea.org These protocols encompass all aspects of production, from the starting materials to the final product.

Quality Control: QC testing for a ⁹⁷Ru-labeled radiopharmaceutical involves a series of tests to confirm its identity, purity, and quality. acs.orgmdpi.com Key QC tests include:

Radionuclide Identity and Purity: Confirmed by gamma spectroscopy, identifying the characteristic photopeaks of ⁹⁷Ru and quantifying any radionuclidic impurities. rsc.org

Radiochemical Purity and Identity: Determined primarily by HPLC and/or TLC to ensure the radioactivity is associated with the correct chemical compound. rsc.orgresearchgate.net A radiochemical purity of >99% is often required. rsc.org

Chemical Purity: Assessed by methods like HPLC (with a UV detector) to identify and quantify non-radioactive chemical impurities. rsc.org

pH: The pH of the final product solution must be within a specified range suitable for its intended use.

Sterility and Apyrogenicity: The final product must be sterile and meet the limits for bacterial endotoxins. iaea.org

Pre Clinical Research Applications of Ruthenium 97 Radiocompounds

Development of Ruthenium-97 Radiotracers for Pre-clinical Imaging Research (e.g., Single-Photon Emission Computed Tomography)

The unique physical properties of this compound (Ru-97), including its 2.9-day half-life and its principal gamma emission at 216 keV (86% abundance), make it an attractive candidate for the development of new radiopharmaceuticals for single-photon emission computed tomography (SPECT). snmjournals.orgresearchgate.netrsc.org Its decay by electron capture with no beta emission offers advantages in terms of imaging quality and reduced radiation dose compared to other radionuclides. snmjournals.org This has spurred systematic research into the synthesis, characterization, and evaluation of a variety of Ru-97 labeled compounds for pre-clinical imaging. osti.gov

Researchers have successfully labeled a range of molecules with Ru-97, including chelates, purine (B94841) complexes, and biological molecules. researchgate.net The chemical reactivity of ruthenium allows for its incorporation into diverse ligands and biomolecules, opening up possibilities for creating targeted radiotracers for various diseases. For instance, the development of Ru-97 labeled compounds has been explored for applications in nuclear oncology, with the goal of creating agents that can selectively localize in tumors. osti.gov

One area of focus has been the development of Ru-97 labeled agents for hepatobiliary imaging. nih.gov The favorable decay characteristics of Ru-97 allow for delayed imaging of the biliary tract, which is not always feasible with shorter-lived isotopes like Technetium-99m. nih.govsnmjournals.org This is particularly relevant in conditions requiring follow-up studies. nih.gov Similarly, Ru-97 labeled compounds have been investigated for cisternography, the imaging of cerebrospinal fluid spaces, where it is considered a potential alternative to Indium-111 labeled agents. snmjournals.orgresearchgate.net

The development process for these radiotracers involves rigorous pre-clinical evaluation, including imaging studies in animal models such as rats, rabbits, and dogs. researchgate.netresearchgate.net These studies are essential to characterize the in vivo behavior of the new compounds and to assess their potential for clinical translation. lemerpax.comlindushealth.com The ultimate aim is to develop Ru-97 based radiopharmaceuticals that offer improved diagnostic capabilities with high-quality images and a favorable safety profile.

In Vivo Biodistribution Studies in Animal Models

In vivo biodistribution studies in animal models are a critical step in the pre-clinical evaluation of new radiopharmaceuticals. These studies provide essential information on how a compound is absorbed, distributed, metabolized, and excreted by a living organism.

Evaluation of Organ-Specific Uptake and Clearance Kinetics

Pre-clinical studies of various this compound (Ru-97) radiocompounds have been conducted in animal models, such as mice, rats, and dogs, to determine their organ-specific uptake and clearance patterns. researchgate.netnih.gov For instance, the biodistribution of Ru-97 PIPIDA has been studied in both normal rats and those with biliary obstruction. nih.gov In normal dogs, Ru-97 PIPIDA demonstrated early uptake in the liver and gallbladder, followed by slow excretion through the gastrointestinal tract. nih.govsnmjournals.org In another study, Ru-97 DTPA, when injected into the cisterna magna of dogs, showed specific kinetics and excretion patterns that were monitored through blood and urine sample collection over a six-hour period. researchgate.netnih.gov

The chemical form of the ruthenium complex significantly influences its biodistribution. For example, Ru-DTPA and Ru-citrate are rapidly cleared from the body through the kidneys. researchgate.net In contrast, Ru-EHDP and Ru-EDTMP show fast blood clearance with significant localization in bone tissue. researchgate.net Specifically, at 24 hours post-injection in mice, the bone-to-blood and bone-to-muscle ratios for Ru-EHDP were 35 and 92, respectively, while for Ru-EDTMP, these ratios were 72 and 85. researchgate.net An oxine complex of ruthenium has shown promise as a hepatobiliary agent with minimal kidney excretion. researchgate.net The biodistribution of the chemotherapeutic agent BOLD-100, radiolabeled with ruthenium isotopes, was studied in Balb/c mice bearing CT26 allografts over 72 hours to assess its pharmacokinetic profile. rsc.orgnih.gov

Comparative Studies with Established Radiotracers in Animal Models

Comparative studies are essential to benchmark the performance of new this compound (Ru-97) radiotracers against existing, clinically established agents. These studies provide a direct comparison of their biodistribution, imaging characteristics, and potential diagnostic advantages.

For hepatobiliary imaging, Ru-97 PIPIDA has been compared with Technetium-99m (Tc-99m) PIPIDA. In dogs, both compounds showed similar blood clearance rates. nih.gov However, the excellent nuclear decay properties of Ru-97 allow for delayed imaging with potentially improved image quality and less radiation exposure compared to Iodine-131 Rose Bengal. unt.edu Similarly, Ru-97-DISIDA has been compared to Tc-99m labeled agents, showing comparable tissue distribution with high liver uptake and minimal kidney excretion.

In the context of cerebrospinal fluid imaging, Ru-97 DTPA was evaluated against Indium-111 (In-111) DTPA in dogs. snmjournals.orgresearchgate.netnih.gov The studies revealed that the kinetics and excretion of both tracers were similar. researchgate.netnih.gov However, Ru-97 DTPA was considered superior due to its potential for a lower radiation dose and better imaging properties, attributed to its monoenergetic photon emission which can lead to improved image resolution. snmjournals.orgresearchgate.net

For tumor imaging, various Ru-97 compounds have been compared to Gallium-67 (B84094) (Ga-67) citrate (B86180) in different animal tumor models. osti.gov Several of the ruthenium compounds demonstrated promising tumor-localizing capabilities. osti.gov For example, the uptake of Ru-97 labeled transferrin in the mouse EMT-6 sarcoma was found to be almost double that of Ga-67 citrate at similar time points.

A study involving the radiolabeling of the chemotherapeutic agent BOLD-100 with Ruthenium-103 (B1205195) (as a model for Ru-97) conducted a side-by-side comparison with the non-radiolabeled compound in tumor-bearing mice. nih.gov This was to ensure that the radiolabeling process did not alter the biological properties of the drug. nih.gov

Table 1: Comparative Biodistribution Data of this compound Radiotracers and Established Agents in Animal Models

Radiotracer	Comparator	Animal Model	Key Findings
Ru-97 PIPIDA	Tc-99m PIPIDA	Dogs	Similar blood clearance rates. nih.gov
Ru-97-DISIDA	Tc-99m labeled agents	Mice, Rabbits	Similar tissue distribution, high hepatic uptake, negligible renal excretion.
Ru-97 DTPA	In-111 DTPA	Dogs	Similar kinetics and excretion. Ru-97 DTPA offers lower radiation dose and better imaging properties. snmjournals.orgresearchgate.netnih.gov
Ru-97 labeled transferrin	Ga-67 citrate	Mouse (EMT-6 sarcoma)	Tumor uptake of Ru-97-transferrin was almost twice as high as Ga-67 citrate.
[¹⁰³Ru]BOLD-100	BOLD-100 (non-radioactive)	Mice (CT26 allografts)	Radiolabeling did not alter biological properties. nih.gov

This table is generated based on available data from the provided search results and is intended for illustrative purposes.

Pre-clinical Assessment in Disease Models (excluding human trials)

The pre-clinical assessment of this compound (Ru-97) radiocompounds in various animal models of disease is a crucial step to determine their potential for diagnostic and therapeutic applications before any consideration for human trials.

Radiopharmaceutical Development for Diagnostic Research (e.g., Cerebrospinal Fluid Dynamics, Hepatobiliary System, Myocardial Infarcts)

The development of Ru-97 based radiopharmaceuticals has been actively pursued for diagnostic research in several key areas.

For cerebrospinal fluid (CSF) dynamics , Ru-97 DTPA has been evaluated as a potential agent for cisternography. snmjournals.orgresearchgate.netnih.gov Studies in dogs have shown that Ru-97 DTPA has comparable kinetics and excretion to the established agent, In-111 DTPA. researchgate.netnih.gov High-quality images of the CSF spaces were obtained up to 48 hours after injection. snmjournals.orgresearchgate.netnih.gov The primary advantage of Ru-97 DTPA lies in its more favorable physical properties, which suggest a lower radiation dose and potentially better image quality compared to In-111 DTPA. snmjournals.orgresearchgate.net

In the realm of the hepatobiliary system , Ru-97 labeled compounds like Ru-97 PIPIDA and Ru-97-DISIDA have been investigated as agents for cholescintigraphy. nih.gov These tracers have demonstrated high hepatic uptake and biliary excretion in animal models, including rats and dogs. nih.gov The longer half-life of Ru-97 compared to Tc-99m is particularly advantageous for delayed studies, which can be critical in diagnosing conditions like biliary atresia. nih.govsnmjournals.orgresearchgate.net The image quality obtained with Ru-97 agents in these pre-clinical models has been described as excellent. unt.edu

The potential of ruthenium compounds for imaging myocardial infarcts has also been explored. researchgate.net Specifically, ruthenium-phosphate compounds have shown promise in experimental models of myocardial infarction, indicating potential for uptake in damaged heart tissue. researchgate.net While detailed pre-clinical studies with Ru-97 labeled phosphate (B84403) compounds for this specific application are not extensively detailed in the provided results, the initial findings suggest a promising avenue for further research.

Evaluation in Animal Tumor Models for Tracer Development

A significant focus of pre-clinical research with this compound (Ru-97) has been the development of tumor-localizing agents. osti.gov Various Ru-97 labeled compounds have been systematically synthesized and evaluated in a range of animal tumor models. osti.gov These studies aim to identify compounds with high and selective uptake in tumors, which is a prerequisite for a successful diagnostic imaging agent.

Several ruthenium compounds, including ionic ruthenium, hydrophilic and lipophilic chelates, and ammine derivatives, have shown considerable promise as tumor-localizing agents when compared to the commonly used Gallium-67 citrate. osti.gov For example, in the EMT-6 sarcoma mouse model, a number of ruthenium compounds demonstrated high concentrations within the tumor. Notably, the uptake of carrier-free ruthenium-103 chloride was comparable to that of gallium-67 citrate, and the uptake of ruthenium-labeled transferrin was almost twice as high. This suggests that the mechanism of uptake may be related to transferrin binding.

More recently, the chemotherapeutic agent BOLD-100 has been radiolabeled with ruthenium isotopes to serve as a potential diagnostic tool to predict therapy response. rsc.orgnih.gov Biodistribution studies of [¹⁰³Ru]BOLD-100 (using Ruthenium-103 as a surrogate for Ru-97) were performed in Balb/c mice with CT26 allografts. rsc.orgnih.gov The results from these studies are intended to identify optimal imaging time points with suitable tumor-to-background ratios for future imaging experiments with [⁹⁷Ru]BOLD-100. nih.gov The study found that a lower injected dose resulted in a relatively higher tumor uptake. rsc.org

The overarching goal of this line of research is to leverage the favorable nuclear properties of Ru-97 to develop superior tumor imaging agents that can provide high-quality diagnostic images with potentially lower radiation doses to the patient compared to currently used radiopharmaceuticals.

Table 2: Pre-clinical Evaluation of this compound Radiocompounds in Animal Disease Models

Disease Model	Ruthenium Compound	Animal Model	Key Findings
Cerebrospinal Fluid Dynamics	Ru-97 DTPA	Dogs	Comparable kinetics to In-111 DTPA; potential for lower radiation dose and better image quality. snmjournals.orgresearchgate.netnih.gov
Hepatobiliary System	Ru-97 PIPIDA, Ru-97-DISIDA	Rats, Dogs	High hepatic uptake and biliary excretion; suitable for delayed imaging. nih.gov
Myocardial Infarcts	Ruthenium-phosphate compounds	Experimental models	Promising uptake in infarcted tissue. researchgate.net
Tumor Imaging (EMT-6 Sarcoma)	Ru-103 chloride, Ru-labeled transferrin	Mice	High tumor concentration; Ru-transferrin uptake was nearly double that of Ga-67 citrate.
Tumor Imaging (CT26 Allograft)	[¹⁰³Ru]BOLD-100	Balb/c Mice	Lower injected dose led to higher relative tumor uptake. rsc.orgnih.gov

This table is generated based on available data from the provided search results and is intended for illustrative purposes.

Interaction with Biological Molecules and Systems in Research Contexts (e.g., Protein Binding, DNA Interaction Studies)

In the realm of pre-clinical research, understanding the interaction of this compound (Ru-97) radiocompounds with biological macromolecules is fundamental to evaluating their potential as diagnostic agents. The biological behavior of these compounds is largely dictated by their interactions with proteins and nucleic acids, which influence their distribution, targeting, and clearance.

Ruthenium complexes, in general, are known to interact with biological molecules, particularly DNA and serum proteins. rsc.org Their ability to mimic iron in binding to biomolecules like transferrin is a key aspect of their biological activity. mdpi.com This characteristic is believed to facilitate their uptake in cancer cells, which often overexpress transferrin receptors to satisfy their high demand for iron. mdpi.com

Protein Binding: The binding of ruthenium compounds to serum proteins, such as albumin and transferrin, is a critical factor in their pharmacokinetics. Studies on various ruthenium complexes have demonstrated significant binding to human serum albumin (HSA). nih.gov For instance, the ruthenium(III) complex KP1019 (indazolium trans-[tetrachloridobis(1H-indazole)ruthenate(III)]) has been shown to bind to two specific sites on HSA. nih.gov This protein binding can affect the stability, transport, and bioavailability of the radiolabeled compound.

In the context of Ru-97, research has explored its complexation with transferrin. A novel Ru-transferrin complex was developed and showed greater tumor uptake compared to the widely used Gallium-67 citrate in animal models. osti.gov The formation of this complex involves reacting iron-free human transferrin with a ruthenium salt. osti.gov Similarly, pre-clinical evaluations have been performed with Ru-97 labeled transferrin. nih.gov

DNA Interaction: The interaction of ruthenium complexes with DNA is a major focus of anticancer drug research. nih.gov These interactions can occur through several modes, including intercalation between base pairs, groove binding, and covalent binding to the DNA backbone, potentially leading to DNA damage and apoptosis in cancer cells. nih.govresearchgate.netnih.gov

While many studies focus on non-radioactive ruthenium complexes, the findings provide insight into the potential mechanisms of their radiolabeled analogs. For example, numerous ruthenium(II) complexes have been shown to bind to Calf Thymus DNA (CT-DNA) primarily via intercalation. researchgate.netresearchgate.netnih.gov The binding affinity can be substantial, with reported intrinsic binding constants (Kb) in the range of 104 to 105 M-1. researchgate.netresearchgate.net Atomic force microscopy has also been used to visualize the interaction of ruthenium(II) complexes with plasmid DNA. nih.gov Research on specific ruthenium complexes has shown they can induce protein-DNA crosslinks, highlighting that proteins are also a significant cellular target. nih.gov

Pre-clinical studies with Ru-97 have involved various chelates, including those with phosphonates (EHDP, EDTMP) which demonstrate bone localization, and oxine 7-carboxylic acid, which shows promise as a hepatobiliary agent. osti.gov The development of these targeted Ru-97 compounds relies on the fundamental interactions between the ruthenium chelate and its biological target.

Table 1: Research Findings on the Interaction of Ruthenium Compounds with Biological Molecules

Ruthenium Compound/Complex	Biological Molecule	Key Findings	Citations
Indazolium trans-[tetrachloridobis(1H-indazole)ruthenate(III)] (KP1019)	Human Serum Albumin (HSA)	Binds to two specific sites on HSA.	nih.gov
Ruthenium-Transferrin Complex	Transferrin / Tumors	Showed increased sensitivity and greater tumor uptake compared to Ga-67 citrate in animal models.	osti.gov
Ruthenium(II) mixed-ligand complexes	Calf Thymus DNA (CT-DNA)	Interact with DNA primarily through an intercalative mode.	nih.gov
[Ru(η⁵-C₅H₅)(PP)L][CF₃SO₃] type complexes	pBR322 Plasmid DNA	Atomic force microscopy images suggested interaction; viscosity measurements confirmed interaction.	nih.gov
Na[trans-RuCl₄(DMSO)Im] (NAMI)	DNA and Proteins	Binds to DNA but induces few DNA interstrand crosslinks; shown to induce protein-DNA crosslinks.	nih.gov
Ru-97-EHDP / Ru-97-EDTMP	Bone	Clears rapidly from the blood and localizes in bone tissue.	osti.gov
Ru-97-Oxine 7-carboxylic acid	Hepatobiliary System	Showed excellent promise as a hepatobiliary imaging agent with minimal kidney excretion.	osti.gov

Theranostic Pair Concepts Involving this compound (e.g., with Ruthenium-103)

The concept of "theranostics" involves pairing a diagnostic radionuclide with a therapeutic radionuclide of the same element. This approach allows for pre-therapeutic imaging and dosimetry calculations using the diagnostic isotope, followed by targeted therapy with its therapeutic counterpart, under the assumption that their identical chemistry leads to identical biodistribution. This compound and Ruthenium-103 (Ru-103) represent a promising theranostic pair. nih.gov

This compound is an ideal candidate for diagnostic imaging, specifically Single-Photon Emission Computed Tomography (SPECT). nih.gov It decays via electron capture, emitting a primary gamma photon at 215.7 keV, which is well-suited for standard SPECT cameras. nih.govnih.gov Its half-life of 2.9 days is convenient for radiopharmaceutical preparation and imaging over several days if required. osti.govnih.gov

Its therapeutic partner, Ruthenium-103, is a β⁻ emitter with a much longer half-life of 39.3 days. nih.gov The beta particles emitted by Ru-103 can deliver a cytotoxic radiation dose to targeted tissues, making it suitable for endoradiotherapy (internal radiation therapy). nih.gov The potential of Ru-103 for therapeutic applications has been discussed in the literature. nih.gov

The chemical identity of Ru-97 and Ru-103 ensures that a compound labeled with either isotope will exhibit the same pharmacokinetic and biological behavior. nih.gov This allows Ru-97 to be used as a true diagnostic surrogate for a Ru-103-based therapy. For example, a compound like BOLD-100, a ruthenium-based anticancer drug, could be labeled with Ru-97 for SPECT imaging to stratify patients who are most likely to respond to therapy with the same compound labeled with Ru-103. nih.gov In pre-clinical research, Ru-103 has been used as a readily available model nuclide for developing the radiolabeling chemistry intended for Ru-97. nih.gov

This theranostic pairing has been explored in the context of various molecules, including transferrin, where complexes with both Ru-97 and Ru-103 were considered for medical applications in oncology. osti.gov The ability to visualize tumor targeting and quantify uptake with a Ru-97 labeled compound before administering a potentially toxic therapeutic dose of a Ru-103 labeled agent is a significant advantage in personalized medicine.

Table 2: Comparison of this compound and Ruthenium-103 as a Theranostic Pair

Property	This compound (⁹⁷Ru)	Ruthenium-103 (¹⁰³Ru)	Significance for Theranostics
Primary Role	Diagnostic	Therapeutic	Paired for imaging and subsequent therapy.
Decay Mode	Electron Capture (EC)	Beta minus (β⁻)	EC provides imageable gamma rays; β⁻ provides therapeutic radiation.
Principal Gamma Energy	215.7 keV (85.6%)	497.1 keV (91%)	Ru-97 energy is ideal for SPECT imaging.
**Half-life (T₁/₂) **	2.9 days	39.3 days	Ru-97 half-life is suitable for imaging procedures; Ru-103 half-life is long enough for therapeutic effect.
Chemistry	Identical	Identical	Ensures that the biodistribution of the diagnostic agent accurately predicts the behavior of the therapeutic agent.
Application Example	[⁹⁷Ru]BOLD-100 for SPECT imaging to select patients and perform dosimetry.	[¹⁰³Ru]BOLD-100 for targeted endoradiotherapy.	A complete theranostic system for patient stratification and treatment.

Theoretical and Computational Studies of Ruthenium 97

Nuclear Reaction Modeling and Cross-Section Prediction

The production of high-purity 97Ru for medical applications necessitates a thorough understanding of the underlying nuclear reactions. Computational modeling is crucial for predicting reaction cross-sections—a measure of the probability of a nuclear reaction occurring—which allows for the optimization of production routes and the estimation of radionuclide yields. pnas.org

Several nuclear reaction pathways for the production of 97Ru have been investigated theoretically and experimentally. These models help in selecting the most efficient projectile energies and target materials to maximize 97Ru yield while minimizing the co-production of undesirable radioactive impurities.

Key production routes that have been modeled include:

Proton-induced reactions: The 103Rh(p,x)97Ru reaction, utilizing proton beams on a natural rhodium target, can produce high quantities of no-carrier-added (NCA) 97Ru. acs.org However, this method often requires high-energy protons and can lead to technetium impurities. acs.org Another significant route is the 99Tc(p,3n)97Ru reaction, which is noted for producing 97Ru with very few radioactive impurities, though the availability of the long-lived 99Tc target presents a challenge. acs.orgnih.gov

Alpha-induced reactions: The natMo(α,x)97Ru reaction, using natural molybdenum targets, is a feasible option for cyclotron production. acs.org Theoretical predictions of the cross-sections for this reaction are often calculated using codes like TALYS and compared with experimental data from techniques like stacked foil activation. barc.gov.in Studies have extended the cross-section measurements for this reaction up to 67 MeV, showing good agreement with TENDL-2017 predictions and demonstrating the feasibility of producing 97Ru with low levels (around 0.1%) of the long-lived 103Ru impurity. acs.orgdntb.gov.ua

Heavy-ion induced reactions: The 93Nb(7Li,3n)97Ru reaction has been proposed as a novel route, achieving a yield of approximately 1 MBq/μA·h. hbni.ac.in Another explored pathway is the 12C-induced reaction on an 89Y target, which theoretical models like PACE4 have been used to evaluate. hbni.ac.in

The following interactive table summarizes some of the key modeled nuclear reactions for 97Ru production.

Quantum Chemical Calculations for Ruthenium-97 Complexes

While 97Ru is defined by its nuclear properties, its behavior in chemical and biological systems is governed by its electron configuration, which is identical for all ruthenium isotopes. Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are powerful tools for investigating the properties of ruthenium complexes at the molecular level. These theoretical studies provide insights that are critical for designing 97Ru-based radiopharmaceuticals.

Electronic Structure and Bonding Analysis

DFT calculations are routinely used to model the electronic structure of ruthenium complexes. These calculations help in understanding the nature of the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—and the energy gap between them. This information is vital for predicting the reactivity and stability of the complexes.

The analysis of the electronic structure often reveals the nature of electronic transitions, such as Metal-to-Ligand Charge Transfer (MLCT), which is characteristic of many ruthenium complexes. For instance, in certain Ru(II) complexes, the S0→S1 electronic transition is identified as having an MLCT (Ru→N^N) character, sometimes mixed with Ligand-to-Ligand Charge Transfer (LLCT). nih.gov The choice of ligands significantly influences the energy of the frontier orbitals and the nature of these transitions.

Natural Bond Orbital (NBO) analysis is another computational tool used to study the charge distribution and electronic structure of ruthenium complexes, providing details on the Lewis (occupied) and Rydberg (unoccupied) orbitals of the ruthenium center. These studies show that the charge on the ruthenium atom and the energy of its frontier orbitals are highly dependent on the surrounding ligands, particularly electronegative atoms like chlorine.

The following table presents representative data from DFT calculations on ruthenium complexes, illustrating the types of parameters that are modeled.

Prediction of Spectroscopic Properties

Computational chemistry plays a significant role in predicting the spectroscopic properties of ruthenium complexes, which is essential for their characterization. Time-dependent DFT (TD-DFT) is a common method for simulating electronic absorption spectra (UV-Vis), providing information on expected absorption bands and their nature (e.g., MLCT, LCCT). nih.govnih.gov

For example, TD-DFT calculations on Ru(II) complexes with (E,E′)-4,4′-bisstyryl-2,2′-bipyridine ligands have been used to analyze one-photon and two-photon absorption spectra, identifying the transitions responsible for the observed bands. nih.gov Similarly, calculations have been employed to evaluate the spectral properties of Ru(II) complexes with terpyridine, predicting their luminescence in the 670-710 nm range. nih.gov

DFT is also used to predict Nuclear Magnetic Resonance (NMR) chemical shifts. By calculating the expected 1H and 13C NMR spectra, researchers can corroborate the structures of newly synthesized complexes determined through experimental methods. xml-journal.net For instance, DFT (BP86/Def2-TZVP) has been used to compute the chemical shifts for ruthenium-octaethylporphyrin complexes, aiding in their structural assignment. xml-journal.net

Computational Modeling of Radiochemical Separation Processes

After the production of 97Ru, it must be chemically separated from the target material and any coproduced radioisotopes. Computational modeling is an emerging tool for understanding and optimizing these complex separation processes, which often include solvent extraction and ion-exchange chromatography.

While direct computational studies explicitly for 97Ru separation are not widely published, modeling of these processes for ruthenium in general provides a strong foundation. Computational Fluid Dynamics (CFD) is a powerful simulation tool used to model the movement of fluids and predict the performance of separation equipment. nih.govbarc.gov.in CFD can be used to understand hydrodynamic properties in packed columns for distillation or to model droplet behavior and mass transfer in solvent extraction systems. barc.gov.innih.gov For example, CFD models have been developed to study liquid-liquid slug flow in microreactors, which is a technique being applied to the radiochemical separation of medical isotopes. xml-journal.net

In the context of ion-exchange chromatography, hydrogeochemical modeling software like PhreeqC can be used to simulate the exchange of ions onto a resin. Such models can describe the behavior of the loading and elution phases in a column, helping to optimize conditions for separating specific metals from complex mixtures. Furthermore, Quantitative Structure-Property Relationship (QSPR) models are being developed to predict the retention of molecules in chromatography based on their calculated structural features, which can accelerate the design of purification processes. These computational approaches are applicable to the challenges of isolating high-purity 97Ru, helping to predict the behavior of different ruthenium species (e.g., nitrosyl complexes in nitric acid) during separation. acs.org

Future Research Directions and Methodological Challenges for Ruthenium 97

Advancements in High-Purity Ruthenium-97 Production

The production of ⁹⁷Ru with high specific activity and high radionuclidic purity is paramount for its successful application in radiopharmaceuticals. Research is ongoing to optimize production routes, as different methods present unique advantages and challenges regarding yield, purity, and target availability. researchgate.netiaea.org

Several production routes have been investigated, primarily using cyclotrons. researchgate.net These include:

Proton-induced reactions: The ⁹⁹Tc(p, 3n)⁹⁷Ru reaction is highly efficient, capable of producing significant amounts of ⁹⁷Ru with minimal impurities. mdpi.com However, the use of a long-lived radioactive technetium-99 (B83966) target presents availability and handling challenges. mdpi.comiaea.org Another route is the ¹⁰³Rh(p,x)⁹⁷Ru reaction, which can also yield large quantities of ⁹⁷Ru but is often accompanied by technetium impurities that are difficult to separate. mdpi.com

Alpha particle-induced reactions: The irradiation of natural molybdenum (ⁿᵃᵗMo) targets with alpha particles via the ⁿᵃᵗMo(α,xn)⁹⁷Ru reaction is a feasible option. mdpi.comrsc.org This method can produce sufficient quantities for SPECT imaging, and using enriched ⁹⁵Mo or ⁹⁶Mo targets can substantially increase the yield and specific activity. mdpi.com

Neutron-induced reactions: The ⁹⁶Ru(n, γ)⁹⁷Ru reaction in a nuclear reactor is another possibility. rsc.orgaps.org However, this route typically results in a product with very low specific activity because the target and product are isotopes of the same element, making separation impossible. researchgate.netmdpi.com

After irradiation, the separation and purification of ⁹⁷Ru from the target material and any coproduced impurities are critical. Techniques such as distillation of volatile ruthenium tetroxide (RuO₄), solvent extraction, ion-exchange chromatography, and extraction chromatography are employed to achieve high purity. mdpi.comiaea.orgrsc.org For instance, when produced from molybdenum targets, ⁹⁷Ru can be separated from bulk molybdenum and technetium impurities using ion exchange columns or commercial DGA (N,N,N',N'-tetra-n-octyldiglycolamide) sorbents. rsc.orgresearchgate.net The efficiency of these separation methods is a key area of research, as it directly impacts the purity and yield of the final product. iaea.orgrsc.org

Interactive Table: Comparison of this compound Production Routes

Reaction	Target Material	Projectile	Advantages	Challenges	References
⁹⁹Tc(p, 3n)⁹⁷Ru	Technetium-99	Protons	High yield, high purity	Radioactive, expensive, and less available target	mdpi.comiaea.org
¹⁰³Rh(p,x)⁹⁷Ru	Natural Rhodium	Protons	High production yield	Co-production of difficult-to-separate Tc impurities	mdpi.com
ⁿᵃᵗMo(α,xn)⁹⁷Ru	Natural Molybdenum	Alpha Particles	Feasible production for SPECT, readily available target	Lower yield than other methods, requires chemical separation	mdpi.comsemanticscholar.orgrsc.org
⁹⁶Ru(n, γ)⁹⁷Ru	Enriched Ruthenium-96	Neutrons	Utilizes nuclear reactors	Produces low specific activity product	researchgate.netmdpi.comrsc.org
⁹³Nb(⁷Li,3n)⁹⁷Ru	Niobium-93	Lithium-7 ions	Novel route for high-purity ⁹⁷Ru	Lower yield (~1 MBq/μA h) achieved in initial studies	iaea.org

Future advancements will likely focus on optimizing targetry, such as developing water-cooled ruthenium discs to withstand high beam currents, and refining separation processes to improve radiochemical yields and purity. rsc.org

Development of Novel Ligand Systems and Complex Architectures for Targeted Research Applications

The versatility of ruthenium's coordination chemistry, with its multiple oxidation states (commonly II, III, and IV), allows for the creation of a wide array of stable complexes for targeted research. mdpi.comsemanticscholar.org The development of novel ligands and complex architectures is crucial for designing ⁹⁷Ru-radiopharmaceuticals that can selectively accumulate in specific tissues or disease sites. researchgate.net

Early research explored complexes of ⁹⁷Ru with ligands such as:

Diethylenetriaminepentaacetic acid (DTPA) for cerebrospinal fluid imaging. iaea.org

N,α-(p-isopropyl acetanilide) iminoacetic acid (PIPIDA) as a hepatobiliary agent for delayed imaging of the biliary tract. iaea.orgsnmjournals.org

Phosphonates like EHDP and EDTMP for bone localization. unt.eduosti.gov

Nitrogen heterocycles such as 1,10-phenanthroline (B135089) for potential tumor imaging. unt.eduosti.gov

More recent research has focused on labeling modern therapeutic agents to create theranostic pairs. For example, the anticancer agent BOLD-100 (indazolium trans-[tetrachloridobis(1H-indazole)ruthenate(III)]) has been successfully radiolabeled with ⁹⁷Ru. rsc.orgrsc.org This allows for preclinical SPECT imaging to study the drug's biodistribution and tumor uptake, providing valuable information for its therapeutic counterpart, ¹⁰³Ru-BOLD-100. rsc.orgmdpi.com

The molecular architecture of these complexes is a key determinant of their biological behavior. Research into polynuclear ruthenium complexes and structures with controlled metal helicity demonstrates the sophisticated level of design being explored. acs.orgpnas.org The goal is to create complexes where the ligand system not only securely chelates the ⁹⁷Ru ion but also directs the entire molecule to a specific biological target with high affinity and specificity. This involves designing bifunctional chelators that have one functional group to bind ruthenium and another to attach to a targeting vector like a peptide or antibody.

Future work will likely involve the synthesis and evaluation of ⁹⁷Ru complexes with novel ligands designed for enhanced stability, specific targeting, and favorable in vivo kinetics. rsc.org

Integration of Advanced Analytical Techniques for Enhanced Characterization

The precise characterization of ⁹⁷Ru and its labeled compounds is essential for quality control and for understanding their behavior. A suite of advanced analytical techniques is employed to ensure the identity, purity, and stability of these radiochemicals.

Gamma-ray Spectroscopy: This is the primary technique for radionuclide identification and quantification. High-purity germanium (HPGe) detectors are used to measure the characteristic gamma emissions of ⁹⁷Ru (215.7 keV and 324.5 keV), confirming its presence and quantifying its activity. researchgate.netrsc.org This method is also crucial for determining radionuclidic purity by detecting and quantifying any gamma-emitting impurities, such as ⁹⁵Tc or ¹⁰³Ru. mdpi.comrsc.org

Mass Spectrometry: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and ICP-Optical Emission Spectroscopy (ICP-OES) are used to determine the elemental composition and concentration of stable isotopes or trace metal impurities in the final product. rsc.org Multiple-Collector ICP-MS (MC-ICPMS), often using a double spike technique, allows for highly precise measurements of stable ruthenium isotope compositions, which is valuable in research contexts. rsc.org

Chromatographic Methods: Various chromatographic techniques are indispensable for the separation and analysis of ruthenium complexes. researchgate.net

High-Performance Liquid Chromatography (HPLC): reverse-phase HPLC is routinely used to determine the radiochemical purity of the final labeled compound, separating the desired ⁹⁷Ru-complex from unlabeled ligands and other radioactive species. rsc.orgnih.gov

Ion-Exchange and Size-Exclusion Chromatography: These methods are used both in the initial purification of ⁹⁷Ru from target materials and in the purification of synthesized complexes. iaea.orgnih.gov

Flash Chromatography: This technique can be used for preparative separation of synthesized ruthenium complexes. nih.gov

The integration of these techniques provides a comprehensive characterization of the ⁹⁷Ru radiopharmaceutical, from the initial radionuclide production to the final labeled product, ensuring its quality and suitability for research applications.

Addressing Challenges in Radiochemical Speciation Control

One of the most significant challenges in working with ruthenium is controlling its radiochemical speciation. Ruthenium's chemistry is complex; it can exist in numerous oxidation states and form a wide variety of coordination complexes, including volatile and problematic species like RuO₄. researchgate.netacs.org In the context of radiopharmaceutical development, controlling the oxidation state and the specific chemical form of ⁹⁷Ru is critical, as different species will exhibit different biological distributions.

During production and processing in acidic solutions, ⁹⁷Ru can form various chloro-aqua complexes, and ensuring it is converted to a suitable precursor for labeling, such as RuCl₃, is a key step. snmjournals.org The formation of nitrosyl ruthenium complexes in nitric acid media, a common challenge in nuclear fuel reprocessing, highlights the element's complex reactivity. researchgate.net

When synthesizing a ⁹⁷Ru-radiopharmaceutical, reaction conditions (e.g., pH, temperature, presence of reducing or oxidizing agents) must be carefully controlled to ensure the ruthenium is in the correct oxidation state (e.g., Ru(II) or Ru(III)) to form the desired complex with the chosen ligand. academie-sciences.frresearchgate.net Failure to control speciation can lead to the formation of unintended radioactive impurities, low radiochemical yield, and a final product with unpredictable in vivo behavior. researchgate.net

Future research must continue to focus on developing robust production and labeling protocols that provide reliable control over ruthenium's speciation. researchgate.net This includes a deeper understanding of its solution chemistry under various conditions and the development of precursor forms that are stable and readily reactive for labeling reactions. The ability to consistently produce a single, well-defined ⁹⁷Ru species is a prerequisite for the development of reliable and effective targeted radiopharmaceuticals.

Q & A

Q. What are the established methods for producing Ruthenium-97 in cyclotron-based systems, and what nuclear reactions are involved?

this compound is primarily produced via proton irradiation of high-purity rhodium targets (e.g., Rh foil or RhCl₃) at energies >70 MeV, yielding ¹⁰³Rh(p,3n)⁹⁷Ru. Alternative methods include α-particle bombardment of molybdenum isotopes (e.g., ⁹⁶Mo(α,3n)⁹⁷Ru). Cyclotron parameters such as beam energy, target thickness, and irradiation time must be optimized to maximize yield .

Q. What nuclear properties (e.g., half-life, decay modes, gamma emissions) are critical for experimental applications of this compound?

this compound has a half-life of ~2.9 days, decaying via electron capture (EC) with prominent gamma emissions at 215.7 keV (83% abundance). These properties make it suitable for gamma imaging and short-term radiopharmaceutical studies. Accurate half-life validation requires gamma spectroscopy with high-purity germanium (HPGe) detectors and decay curve analysis .

Q. How can this compound be separated from irradiated rhodium or molybdenum targets, and what purification techniques are recommended?

Post-irradiation, chemical separation involves dissolving the target in HCl/HNO₃ mixtures, followed by solvent extraction or ion-exchange chromatography. For rhodium targets, distillation of RuO₄ under acidic conditions is effective. Purity assessments should include gamma spectrometry and inductively coupled plasma mass spectrometry (ICP-MS) to quantify isotopic impurities .

Q. What are the key gamma emission profiles of this compound, and how do they influence imaging applications in preclinical research?

The dominant 215.7 keV gamma line allows compatibility with SPECT imaging systems. Researchers must calibrate detectors for energy resolution and efficiency using standard sources (e.g., ¹³³Ba). Background subtraction and decay correction are essential for quantitative biodistribution studies .

Advanced Research Questions

Q. How can researchers optimize this compound production parameters (e.g., beam energy, target composition) to address yield inconsistencies across studies?

Systematic optimization involves Monte Carlo simulations (e.g., GEANT4) to model nuclear cross-sections and experimental validation via stacked-foil activation. Comparative studies show that Rh targets yield higher purity than Mo, but require higher proton energies (>70 MeV). Target thickness should be adjusted to match the proton range and minimize secondary reactions .

Q. What experimental designs are effective for studying this compound coordination chemistry in anticancer drug candidates like BOLD-100?

Radiolabeling BOLD-100 with ⁹⁷Ru requires stabilizing the complex in physiological conditions. Researchers should use X-ray absorption spectroscopy (XAS) to analyze Ru coordination geometry and assess ligand exchange kinetics via HPLC-coupled radiometric detection. In vitro assays in colorectal cancer spheroids can evaluate drug uptake and ER stress induction .

Q. How should contradictions in reported nuclear data (e.g., cross-sections, half-life) be addressed in meta-analyses?

Discrepancies arise from variations in detection systems (e.g., efficiency calibration errors) or target impurities. A robust meta-analysis should normalize data to standard reference values (e.g., IAEA nuclear databases) and apply statistical weighting based on measurement uncertainties. Cross-validation using independent methods (e.g., mass spectrometry vs. gamma counting) is critical .

Q. What methodologies enable the use of this compound in dual-isotope studies (e.g., combined with ¹⁰³Ru) to track drug pharmacokinetics?

Dual-isotope experiments require spectral deconvolution to distinguish ⁹⁷Ru (215.7 keV) from ¹⁰³Ru (497.1 keV). Time-activity curves should be generated using compartmental modeling, with corrections for isotopic decay and cross-talk between energy windows. In vivo studies in murine models must account for differences in biodistribution kinetics .

Q. How do the imaging characteristics of this compound compare to other emerging isotopes (e.g., ⁸⁹Zr, ⁶⁴Cu) in antibody-based theranostics?

Unlike ⁸⁹Zr (t₁/₂ = 78.4 h), ⁹⁷Ru’s shorter half-life limits longitudinal studies but reduces radiation burden. Comparative studies should evaluate target-to-background ratios in xenograft models using monoclonal antibodies labeled via bifunctional chelators (e.g., DOTA). Quantitative PET/SPECT co-registration enhances spatial resolution analysis .

Q. What theoretical models explain the anomalous decay pathways of this compound under extreme physicochemical conditions?

Density functional theory (DFT) simulations can predict electron capture probabilities influenced by ligand fields or redox environments. Experimental validation involves measuring decay rates in varied matrices (e.g., aqueous vs. lipidic media) and correlating with electron density distributions derived from XAS .